Cas no 29421-99-6 (4-Bromo-5-methylthiophene-2-carboxylic acid)

4-Bromo-5-methylthiophene-2-carboxylic acid structure
29421-99-6 structure
Product Name:4-Bromo-5-methylthiophene-2-carboxylic acid
CAS No:29421-99-6
MF:C6H5BrO2S
MW:221.071699857712
MDL:MFCD01859873
CID:238072
PubChem ID:818889
Update Time:2025-04-19

4-Bromo-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-methylthiophene-2-carboxylic acid
    • 2-Thiophenecarboxylic acid, 4-bromo-5-methyl-
    • 3-BROMOTHIOPHENE-2-CARBOXYLIC ACID
    • 2-Thiophenecarboxylic acid,4-bromo-5-methyl
    • 3-Brom-2-methyl-5-thiophencarbonsaeure
    • 4-Brom-5-methyl-2-thiophen-carbonsaeure
    • 4-Brom-5-methyl-thiophen-2-carbonsaeure
    • 4-bromo-5-methyl-2-thiophenecarboxylic acid
    • 4-bromo-5-methyl-thiophene-2-carboxylic acid
    • JUPQMRVILHTCOF-UHFFFAOYSA-N
    • STK351003
    • BBL022570
    • SBB018976
    • AK112850
    • ST4145809
    • AB0065230
    • BB 0261186
    • ST24043451
    • Z1816507566
    • A876468
    • 29421-99-6
    • FT-0744664
    • Z1263738666
    • CS-0054975
    • MFCD01859873
    • SY102562
    • DTXSID70356001
    • EN300-92772
    • DS-6050
    • AKOS000313766
    • 4-bromo-5-methylthiophene-2-carboxylicacid
    • AI-942/25034163
    • SCHEMBL1529532
    • DA-07253
    • MDL: MFCD01859873
    • Inchi: 1S/C6H5BrO2S/c1-3-4(7)2-5(10-3)6(8)9/h2H,1H3,(H,8,9)
    • InChI Key: JUPQMRVILHTCOF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)SC=1C

Computed Properties

  • Exact Mass: 219.91900
  • Monoisotopic Mass: 219.91936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 324.3±42.0 °C at 760 mmHg
  • Flash Point: 150.0±27.9 °C
  • PSA: 65.54000
  • LogP: 2.51720
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Bromo-5-methylthiophene-2-carboxylic acid Security Information

4-Bromo-5-methylthiophene-2-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-5-methylthiophene-2-carboxylic acid Pricemore >>

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4-Bromo-5-methylthiophene-2-carboxylic acid Production Method

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